Cas no 1152926-89-0 (1-{(3,4-dimethylphenyl)methylamino}propan-2-ol)

1-{(3,4-Dimethylphenyl)methylamino}propan-2-ol is a synthetic organic compound featuring a secondary amine structure with a propan-2-ol backbone and a 3,4-dimethylbenzyl substituent. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of bioactive molecules, including adrenergic receptor modulators. Its structural features, such as the aromatic dimethyl substitution and hydroxyl group, contribute to its solubility in polar organic solvents and reactivity in further functionalization. The compound’s well-defined molecular architecture makes it suitable for applications requiring precise stereochemical control or targeted pharmacological activity. Proper handling and storage are recommended to maintain stability.
1-{(3,4-dimethylphenyl)methylamino}propan-2-ol structure
1152926-89-0 structure
Product Name:1-{(3,4-dimethylphenyl)methylamino}propan-2-ol
CAS No:1152926-89-0
MF:C12H19NO
MW:193.285363435745
CID:5176605
PubChem ID:43220826
Update Time:2026-03-05

1-{(3,4-dimethylphenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-[[(3,4-dimethylphenyl)methyl]amino]-
    • 1-((3,4-Dimethylbenzyl)amino)propan-2-ol
    • 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol
    • Inchi: 1S/C12H19NO/c1-9-4-5-12(6-10(9)2)8-13-7-11(3)14/h4-6,11,13-14H,7-8H2,1-3H3
    • InChI Key: YFCMMYPPRHQZQF-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C)C(C)=C1)C(O)C

1-{(3,4-dimethylphenyl)methylamino}propan-2-ol Pricemore >>

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Additional information on 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol

Comprehensive Overview of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1152926-89-0)

1-{(3,4-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1152926-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its 3,4-dimethylphenyl and propan-2-ol functional groups, is often studied for its role in drug development and biochemical interactions. Researchers and industry professionals frequently search for terms like "synthesis of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol", "CAS 1152926-89-0 applications", and "methylamino propanol derivatives", reflecting the growing interest in this molecule.

The compound's structure features a methylamino group attached to a propan-2-ol backbone, which is further linked to a 3,4-dimethylphenyl ring. This arrangement is particularly intriguing for its potential in modulating biological activity, making it a candidate for further exploration in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have also highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic pathways. Searches for "eco-friendly synthesis of 1152926-89-0" and "computational modeling of methylamino propanol derivatives" underscore this shift in focus.

In addition to its pharmaceutical relevance, 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol is also of interest in material science. Its aromatic and aliphatic components make it a versatile building block for designing advanced polymers and coatings. Queries like "1152926-89-0 in polymer chemistry" and "thermal stability of 3,4-dimethylphenyl derivatives" are common among researchers exploring these applications. The compound's potential to enhance material properties while maintaining biocompatibility is a key area of investigation.

From a synthetic perspective, the preparation of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol involves multi-step organic reactions, often starting from readily available precursors like 3,4-dimethylbenzaldehyde and methylamine. Optimizing these processes to improve yield and purity is a recurring theme in literature, with searches such as "high-yield synthesis of CAS 1152926-89-0" and "purification methods for methylamino propanol compounds" reflecting this priority. Advances in catalytic systems and solvent-free methodologies are also being explored to align with green chemistry principles.

The pharmacological profile of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol is another area of active research. Preliminary studies suggest its potential as a modulator of certain enzymatic pathways, though detailed mechanistic insights are still under investigation. Researchers often look for "biological activity of 1152926-89-0" and "structure-activity relationship of 3,4-dimethylphenyl derivatives" to guide their work. The compound's ability to interact with biological targets while minimizing off-effects is a critical consideration in drug design.

In conclusion, 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1152926-89-0) represents a promising compound with diverse applications in pharmaceuticals, materials science, and beyond. Its structural uniqueness and adaptability to modern synthetic and computational techniques make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, queries like "future directions for 1152926-89-0 research" and "industrial applications of methylamino propanol derivatives" will likely drive further innovation in this field.

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